Cas no 76771-97-6 (5-Hydroxy-2,4-dimethylheptanenitrile)

• Product Name: 5-Hydroxy-2,4-dimethylheptanenitrile
• CAS No: 76771-97-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5728418
• Update Time: 2025-06-03

5-Hydroxy-2,4-dimethylheptanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2,4-dimethylheptanenitrile

• Inchi： 1S/C9H17NO/c1-4-9(11)8(3)5-7(2)6-10/h7-9,11H,4-5H2,1-3H3
• InChI Key： ZBJUNCRJUNAMOJ-UHFFFAOYSA-N
• SMILES： C(#N)C(C)CC(C)C(O)CC

Experimental Properties

• Solubility: Duchloromethane, Ethyl Acetate

5-Hydroxy-2,4-dimethylheptanenitrile Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 5-Hydroxy-2,4-dimethylheptanenitrile

Comprehensive Overview of 5-Hydroxy-2,4-dimethylheptanenitrile (CAS No. 76771-97-6)

5-Hydroxy-2,4-dimethylheptanenitrile (CAS No. 76771-97-6) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and fragrance industries. Known for its unique structural properties, this nitrile derivative is often utilized as a key intermediate in the synthesis of more complex molecules. The compound's molecular formula, C₉H₁₇NO, highlights its potential for diverse applications, particularly in the development of flavoring agents and pharmaceutical precursors.

One of the most intriguing aspects of 5-Hydroxy-2,4-dimethylheptanenitrile is its role in the creation of natural-like fragrances. With consumers increasingly demanding sustainable and eco-friendly products, this compound has become a focal point for researchers aiming to develop bio-based alternatives to traditional synthetic fragrances. Its hydroxyl and nitrile functional groups allow for versatile chemical modifications, making it a valuable building block in green chemistry initiatives. Recent studies have explored its potential in biodegradable polymers, aligning with global trends toward reducing environmental impact.

From a pharmaceutical perspective, 5-Hydroxy-2,4-dimethylheptanenitrile is being investigated for its potential as a chiral intermediate in drug synthesis. Chirality plays a critical role in the efficacy and safety of many medications, and this compound's asymmetric carbon atoms offer opportunities for stereoselective synthesis. Researchers are particularly interested in its application in central nervous system (CNS) drugs, where precise molecular configurations are essential. This aligns with the growing demand for personalized medicine and targeted therapies.

In the realm of industrial applications, 5-Hydroxy-2,4-dimethylheptanenitrile is often discussed in the context of high-performance coatings and adhesives. Its chemical stability and compatibility with various polymers make it a candidate for enhancing material properties. With the rise of smart materials and nanotechnology, this compound's potential is being re-evaluated to meet the needs of advanced manufacturing processes. For instance, its incorporation into self-healing coatings could revolutionize industries ranging from automotive to aerospace.

The synthesis of 5-Hydroxy-2,4-dimethylheptanenitrile typically involves multi-step organic reactions, including hydrocyanation and oxidation processes. Recent advancements in catalytic methods have improved yields and reduced environmental footprints, addressing concerns about sustainable production. These innovations are particularly relevant given the increasing regulatory scrutiny on chemical manufacturing emissions and waste management. Companies are now exploring enzyme-catalyzed pathways to further optimize the synthesis of this compound.

Another area of interest is the compound's potential in agricultural chemistry. Preliminary research suggests that derivatives of 5-Hydroxy-2,4-dimethylheptanenitrile could serve as plant growth regulators or pest control agents. As the agricultural sector seeks eco-friendly alternatives to conventional pesticides, this compound's mild toxicity profile and biodegradability make it a promising candidate. However, further studies are needed to validate its efficacy and safety in real-world applications.

From a commercial standpoint, the global market for 5-Hydroxy-2,4-dimethylheptanenitrile is expected to grow steadily, driven by demand from the pharmaceutical and fragrance industries. Market analysts highlight the compound's niche applications in luxury perfumery, where its unique olfactory properties are highly valued. Additionally, its role in specialty chemicals underscores its importance in high-value supply chains. Companies are investing in patent-protected synthesis routes to secure competitive advantages in this emerging market.

In conclusion, 5-Hydroxy-2,4-dimethylheptanenitrile (CAS No. 76771-97-6) represents a versatile and increasingly important compound in modern chemistry. Its applications span multiple industries, from fragrances and pharmaceuticals to advanced materials and agriculture. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in sustainable chemistry and industrial innovation. For researchers and industry professionals, understanding its properties and potential is essential for staying ahead in a rapidly evolving landscape.